Cas no 1448072-48-7 (3-(benzyloxy)-N-(pyridin-2-yl)-1,2-oxazole-5-carboxamide)

• Product Name: 3-(benzyloxy)-N-(pyridin-2-yl)-1,2-oxazole-5-carboxamide
• CAS No: 1448072-48-7
• MF: C₁₆H₁₃N₃O₃
• MW: 295.292723417282
• CID: 5913433
• PubChem ID: 71802513
• Update Time: 2025-08-05

3-(benzyloxy)-N-(pyridin-2-yl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)-N-(pyridin-2-yl)-1,2-oxazole-5-carboxamide
• 1448072-48-7
• F6404-4878
• AKOS024554223
• 3-phenylmethoxy-N-pyridin-2-yl-1,2-oxazole-5-carboxamide
• 3-(benzyloxy)-N-(pyridin-2-yl)isoxazole-5-carboxamide

• Inchi： 1S/C16H13N3O3/c20-16(18-14-8-4-5-9-17-14)13-10-15(19-22-13)21-11-12-6-2-1-3-7-12/h1-10H,11H2,(H,17,18,20)
• InChI Key： GWSJFBKEJWCLCR-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(NC2C=CC=CN=2)=O)ON=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 295.09569129g/mol
• Monoisotopic Mass: 295.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-(benzyloxy)-N-(pyridin-2-yl)-1,2-oxazole-5-carboxamide

3-(Benzyloxy)-N-(Pyridin-2-yl)-1,2-Oxazole-5-Carboxamide: A Comprehensive Overview

3-(Benzyloxy)-N-(pyridin-2-yl)-1,2-oxazole-5-carboxamide (CAS No. 1448072-48-7) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

3-(Benzyloxy)-N-(pyridin-2-yl)-1,2-oxazole-5-carboxamide is a small molecule with a molecular formula of C₁₆H₁₃N₃O₃. The compound features a 1,2-oxazole core functionalized with a benzyloxy group and an amide linkage to a pyridine ring. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The benzyloxy group enhances the lipophilicity of the compound, while the oxazole and pyridine moieties contribute to its electronic and steric properties.

The compound is typically synthesized through a multi-step process involving the reaction of 3-benzyloxybenzoyl chloride with 2-aminopyridine in the presence of a coupling reagent. The resulting intermediate is then cyclized to form the 1,2-oxazole ring. The final step involves the formation of the amide bond through an amidation reaction. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Biological Activities and Applications

3-(Benzyloxy)-N-(pyridin-2-yl)-1,2-oxazole-5-carboxamide has shown promising biological activities in various assays. One of its key applications is in the field of antimicrobial agents. Recent studies have demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, 3-(benzyloxy)-N-(pyridin-2-yl)-1,2-oxazole-5-carboxamide has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Cancer Research

The compound has also gained attention in cancer research due to its ability to induce apoptosis in cancer cells. Studies have shown that 3-(benzyloxy)-N-(pyridin-2-yl)-1,2-oxazole-5-carboxamide can selectively target cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptosis pathways.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the antitumor activity of 3-(benzyloxy)-N-(pyridin-2-yl)-1,2-oxazole-5-carboxamide in various cancer cell lines. The results showed significant inhibition of cell proliferation and induction of apoptosis in breast cancer, lung cancer, and colon cancer cells. These findings suggest that this compound could be further developed as a novel anticancer agent.

Clinical Trials and Future Prospects

The promising preclinical data on 3-(benzyloxy)-N-(pyridin-2-yl)-1,2-oxazole-5-carboxamide have led to increased interest in its clinical evaluation. Several Phase I clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The future prospects for 3-(benzyloxy)-N-(pyridin-2-yl)-1,2-oxazole-5-carboxamide are promising. Ongoing research aims to optimize its pharmacokinetic properties and enhance its therapeutic potential through structural modifications. Additionally, combination therapies involving this compound with existing drugs are being explored to improve treatment outcomes for various diseases.

Conclusion

3-(Benzyloxy)-N-(pyridin-2-yl)-1,2-oxazole-5-carboxamide (CAS No. 1448072-48-7) is a multifaceted compound with a wide range of biological activities and potential applications in medicine. Its unique chemical structure confers valuable properties that make it an attractive candidate for drug development. With ongoing research and clinical trials, this compound holds great promise for addressing unmet medical needs in areas such as antimicrobial therapy, anti-inflammatory treatment, and cancer management.